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Compound of Interest

Compound Name: 2-Chloroacetophenone

Cat. No.: B165298

2-Chloroacetophenone: A Comprehensive
Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides a detailed overview of 2-Chloroacetophenone, a significant
chemical intermediate in various fields, including pharmaceuticals and organic synthesis. This
document outlines its chemical identity, physicochemical properties, and key experimental
protocols related to its synthesis and analysis.

Chemical Structure and IUPAC Name

2-Chloroacetophenone, a halogenated aromatic ketone, is a crystalline solid at room
temperature. Its chemical structure consists of an acetophenone molecule chlorinated at the
alpha-carbon position.

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is 2-
chloro-1-phenylethanone. It is also commonly known by other names such as a-
chloroacetophenone, phenacyl chloride, and the tear gas agent CN.

Physicochemical Properties

A summary of the key quantitative data for 2-Chloroacetophenone is presented in the table
below for easy reference and comparison.
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Property Value

Molecular Formula CsH-CIO

Molecular Weight 154.59 g/mol

CAS Number 532-27-4

Melting Point 54-59 °C

Boiling Point 244-245 °C

Density 1.3 g/cm3

Flash Point 118 °C (closed cup)

Solubility Insoluble in water; Soluble in alcohol, ether, and
benzene.[1]

Appearance Colorless to gray crystalline solid with a sharp,

irritating odor.[1][2][3]

Experimental Protocols

This section details the methodologies for the synthesis and analysis of 2-
Chloroacetophenone, providing a foundation for laboratory application.

Synthesis via Friedel-Crafts Acylation

A primary method for the synthesis of 2-Chloroacetophenone is the Friedel-Crafts acylation of
benzene with chloroacetyl chloride, using a Lewis acid catalyst such as aluminum chloride
(AICI3).

Reaction: Benzene + Chloroacetyl Chloride --(AlClz)--> 2-Chloroacetophenone + HCI
Detailed Methodology:

 In areaction vessel, anhydrous aluminum chloride is suspended in an excess of dry
benzene.
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Chloroacetyl chloride is added dropwise to the stirred suspension, typically at a controlled
temperature to manage the exothermic reaction.

Following the addition, the reaction mixture is heated under reflux for a specified period to
ensure the completion of the reaction.

Upon cooling, the reaction mixture is carefully poured onto crushed ice and hydrochloric acid
to decompose the aluminum chloride complex.

The organic layer is separated, washed with water and a dilute sodium bicarbonate solution
to remove any acidic impurities, and then dried over an anhydrous drying agent.

The final product, 2-Chloroacetophenone, is obtained by distillation or recrystallization of
the crude product.

Analytical Methods

High-Performance Liquid Chromatography (HPLC): A reverse-phase HPLC method can be
employed for the analysis of 2-Chloroacetophenone.[4][5]

o Column: A C18 stationary phase is suitable.

» Mobile Phase: A typical mobile phase consists of a mixture of acetonitrile and water.[4][5] For
mass spectrometry detection, a volatile acid like formic acid can be used as an additive.[4][5]

» Detection: UV detection at a suitable wavelength is commonly used.

Gas Chromatography-Mass Spectrometry (GC-MS): GC-MS is a powerful technique for the
identification and quantification of 2-Chloroacetophenone, particularly in complex matrices.

Principle: The sample is vaporized and separated based on its boiling point and interaction
with the stationary phase in the GC column. The separated components then enter the mass
spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides
a unique fingerprint for identification. This method is particularly useful for detecting the
compound in air samples.[6]

Synthesis Pathway Diagram
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The following diagram illustrates the logical workflow of the Friedel-Crafts acylation for the

AICI3 (Catalyst)

synthesis of 2-Chloroacetophenone.
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Caption: Friedel-Crafts Acylation Synthesis of 2-Chloroacetophenone.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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